![molecular formula C22H17NO4S B608958 MEB55 CAS No. 1323359-63-2](/img/no-structure.png)
MEB55
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Overview
Description
MEB55 is an anticancer agent. It acts by disrupting DNA repair and halting growth in prostate, colon, lung and breast cancer cells
Scientific Research Applications
Clonal Origin of Methicillin Resistance in Staphylococcus aureus
Research has shown that methicillin-resistant Staphylococcus aureus (MRSA) emerged shortly after the clinical introduction of methicillin. This resistance is attributed to the mecA gene encoding a penicillin-binding protein, PBP2a. DNA hybridization studies of 472 isolates revealed six mecA hybridization patterns, indicating a clonal origin of this resistance in S. aureus (Kreiswirth et al., 1993).
Mec Gene Inactivation in Methicillin-Resistant Staphylococcus aureus
A study conducted on methicillin-resistant Staphylococcus aureus (MRSA) highlighted the significance of the mec gene, which encodes the penicillin-binding protein (PBP) 2A. Mutagenesis experiments demonstrated the crucial role of this gene in determining the resistance phenotype of MRSA, providing insights into the genetic mechanisms behind methicillin resistance (Matthews & Tomasz, 1990).
Environmental Effects of Marine Scientific Research
An analysis of the environmental impacts of marine scientific research (MSR) revealed challenges in assessing these effects, as mandated by the 1982 United Nations Convention on the Law of the Sea's marine environment provisions (MEP). This study underscores the importance of international guidelines for managing the environmental consequences of MSR (Verlaan, 2007).
Strigolactone Delivery to Prostate Cancer Cells
Research involving strigolactones (SLs), specifically MEB55, focused on their anti-cancer activities. A study developed glutathione/pH-responsive nanosponges to enhance the delivery of SLs, including this compound, to prostate cancer cells. This method improved the therapeutic efficacy of SLs, demonstrating a potential new avenue for cancer treatment (Argenziano et al., 2018).
E1B-55 kDa-Defective Adenoviruses in Mesothelioma Treatment
Research has shown that adenoviruses with a deletion of the E1B-55kD gene (Ad-delE1B55) produce cytotoxic effects on mesothelioma cells. This cytotoxicity is associated with cell-cycle arrest and activation of apoptotic pathways, highlighting the potential of these adenoviruses in mesothelioma therapy (Yamanaka et al., 2012).
Polypyrimidine Tract-Binding Protein in Viral Transcription Regulation
A study identified a cellular protein, p55, as a regulator in viral transcription. This protein binds to the leader RNA of mouse hepatitis virus and plays a critical role in viral RNA synthesis, providing insights into the mechanisms of virus-host interactions (Li et al., 1999).
properties
CAS RN |
1323359-63-2 |
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Molecular Formula |
C22H17NO4S |
Molecular Weight |
391.44 |
IUPAC Name |
(2E)-2-[[(2,5-Dihydro-4-methyl-5-oxo-2-furanyl)oxy]methylene]-1,4-dihydro-4-methyl-6-(2-thienyl)-cyclopent[b]indol-3(2H)-one |
InChI |
InChI=1S/C22H17NO4S/c1-12-8-19(27-22(12)25)26-11-14-9-16-15-6-5-13(18-4-3-7-28-18)10-17(15)23(2)20(16)21(14)24/h3-8,10-11,19H,9H2,1-2H3/b14-11+ |
InChI Key |
BTQWNMVZOCHXBS-SDNWHVSQSA-N |
SMILES |
O=C(C(N1C)=C2C3=C1C=C(C4=CC=CS4)C=C3)/C(C2)=C/OC(C=C5C)OC5=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MEB55; MEB-55; MEB 55; |
Origin of Product |
United States |
Retrosynthesis Analysis
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